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Compound of Interest

Compound Name:
(S)-2-(3-Bromophenyl)propanoic

acid

Cat. No.: B13022717 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for (S)-2-(3-Bromophenyl)propanoic acid, including operational and

disposal plans.

(S)-2-(3-Bromophenyl)propanoic acid is a compound that requires careful handling due to its

potential hazards. Based on data for similar brominated phenylpropanoic acid compounds, it is

classified as an irritant and is harmful if swallowed. It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2][3][4][5] Adherence to the following personal

protective equipment (PPE) and handling protocols is crucial for laboratory safety.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is necessary to minimize exposure. This

includes protection for the eyes, skin, and respiratory system.[6][7][8]
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Protection Type Required PPE Specifications and Remarks

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][9]

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

A face shield may be

necessary for splash hazards.

Skin Protection

Chemical-resistant gloves

(nitrile or neoprene preferred)

and a laboratory coat.[6][9] An

apron or protective suit is

recommended for larger

quantities.[9]

Gloves should be inspected for

any signs of degradation or

discoloration and replaced if

compromised.[9] Clothing

should be made of materials

that prevent skin contact with

corrosives.[10]

Respiratory Protection
NIOSH-approved N95 (or

better) respirator.

Required when handling the

solid form to prevent inhalation

of dust, or if working outside of

a fume hood.[1][6]

Hand Protection Chemical-resistant gloves.

Always wash hands thoroughly

after handling the chemical,

even after removing gloves.

[11]

Footwear Closed-toe shoes.

Open-toed footwear is not

permitted in the laboratory.[9]

[11]

Experimental Protocols: Handling and Disposal
Handling Protocol:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[10][12] All necessary PPE should be readily available and inspected for integrity.[9]

An eyewash station and safety shower must be accessible.[13]
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Engineering Controls: All work with (S)-2-(3-Bromophenyl)propanoic acid should be

conducted in a properly functioning chemical fume hood to minimize inhalation of dust or

vapors.[9][10][11]

Weighing and Transfer: When weighing the solid, do so in a fume hood or a ventilated

balance enclosure to control dust. Use appropriate tools to handle the material and avoid

creating dust.

In Case of Contact:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[2][3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[2]

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area.[13][14] Keep away from incompatible materials such as strong oxidizing

agents.[2][13]

Disposal Plan:

As a halogenated organic compound, (S)-2-(3-Bromophenyl)propanoic acid requires specific

disposal procedures to protect the environment and comply with regulations.[15][16][17]

Waste Segregation: Do not mix halogenated organic waste with non-halogenated waste.[15]

[17][18] This is crucial as the disposal methods and costs differ significantly.[16][17]

Waste Collection: Collect all waste containing (S)-2-(3-Bromophenyl)propanoic acid,

including contaminated consumables like gloves and paper towels, in a designated, clearly

labeled, and sealed hazardous waste container.[16][18] The container should be appropriate

for halogenated organic compounds.
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Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "(S)-2-(3-Bromophenyl)propanoic acid".[18] Do not use abbreviations.

Spill Management: In the event of a small spill, use an inert absorbent material to contain it.

Place the absorbent material in a sealed bag and dispose of it as halogenated hazardous

waste.[16] For large spills, evacuate the area and contact your institution's environmental

health and safety department.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

certified hazardous waste management service.[10]

Workflow Diagram
The following diagram illustrates the standard operating procedure for handling and disposing

of (S)-2-(3-Bromophenyl)propanoic acid.
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Handling Protocol

Disposal Plan Emergency Procedures

1. Review SDS & Prepare PPE

2. Work in Chemical Fume Hood

3. Weigh & Transfer with Care

4. Store in a Tightly Sealed Container 5. Segregate Halogenated Waste

Generate Waste

Eye Contact: Flush for 15 mins Skin Contact: Wash with Soap & Water Inhalation: Move to Fresh Air Ingestion: Rinse Mouth, Do Not Induce Vomiting

6. Collect in Labeled Container

7. Manage Spills Appropriately

8. Arrange for Professional Disposal

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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